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Compound of Interest

Compound Name: Mercury-199

Cat. No.: B1194827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the experimental setup and protocols for the

laser cooling and trapping of Mercury-199 (¹⁹⁹Hg) atoms. This technique is foundational for a

range of applications, including the development of ultra-precise optical lattice clocks,

fundamental physics research, and advanced sensing technologies that can be relevant for

drug development and screening.

Introduction
Laser cooling and trapping of neutral atoms has revolutionized atomic physics, enabling the

preparation of ultracold and dense atomic samples. Mercury, as the heaviest non-radioactive

atom to be laser-cooled, offers unique advantages.[1] Its divalent electronic structure is

amenable to laser cooling techniques similar to those used for alkaline-earth atoms.[1] The

fermionic isotope, ¹⁹⁹Hg, is of particular interest due to its nuclear spin, which leads to a rich

hyperfine structure and the possibility of sub-Doppler cooling mechanisms.[2][3]

The primary cooling transition for mercury is the ¹S₀ → ³P₁ intercombination line at 253.7 nm.[1]

[4] A magneto-optical trap (MOT) is employed to cool and confine the atoms. This is typically

loaded from a mercury vapor source, and for beam-based experiments, a Zeeman slower can

be used to pre-cool the atomic beam.
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The experimental apparatus for laser cooling and trapping of ¹⁹⁹Hg consists of four main

components: the laser system, the vacuum system including the atom source, the Zeeman

slower (optional, for atomic beam sources), and the magneto-optical trap (MOT).

Laser System
The laser system is centered around the 253.7 nm cooling transition of mercury. Due to the

lack of reliable laser diodes at this wavelength, a frequency conversion setup is typically

employed. A common approach is the frequency quadrupling of a high-power diode laser

operating in the infrared, for example, around 1014.8 nm.[1]

Vacuum System and Atom Source
A high vacuum environment is crucial to minimize collisions of the trapped atoms with

background gas. The system typically consists of a main chamber where the MOT is located,

pumped down to pressures in the range of 10⁻⁹ to 10⁻¹¹ Torr. The mercury atom source can be

a heated oven that produces an effusive beam of atoms or a vapor cell containing a small

amount of mercury. For a vapor-cell MOT, the cell is typically maintained at or near room

temperature.

Zeeman Slower
For experiments requiring a high flux of slow atoms, a Zeeman slower is used to decelerate an

atomic beam from the oven. The Zeeman slower consists of a spatially varying magnetic field

and a counter-propagating laser beam. The magnetic field shifts the atomic energy levels via

the Zeeman effect, keeping the atoms in resonance with the slowing laser as their velocity

decreases due to the Doppler effect.

Magneto-Optical Trap (MOT)
The heart of the experiment is the magneto-optical trap. A 3D MOT is formed by the

intersection of three pairs of counter-propagating, circularly polarized laser beams, red-detuned

from the atomic resonance. A quadrupole magnetic field, generated by a pair of anti-Helmholtz

coils, creates a position-dependent force that pushes the atoms towards the center of the trap.
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The following tables summarize the key quantitative parameters for a typical ¹⁹⁹Hg laser

cooling and trapping experiment.

Parameter Typical Value Reference

Cooling Transition ¹S₀ → ³P₁ [1][4]

Wavelength (λ) 253.7 nm [1]

Natural Linewidth (Γ/2π) 1.3 MHz [1]

Clock Transition ¹S₀ → ³P₀ [1]

Clock Wavelength 265.6 nm [1]

Optical Lattice "Magic"

Wavelength
362.5 nm [5]

Table 1: Atomic Transitions in ¹⁹⁹Hg

Parameter Typical Value Reference

Laser Beam Diameter ~14 mm [2]

Laser Intensity (per beam) s = I/I_sat ≈ 6 [3]

Laser Detuning (Δ) -1.5 Γ to -2.0 Γ [3]

Magnetic Field Gradient (axial) 10 G/cm [2][3]

Number of Trapped Atoms (N) Up to 5 x 10⁷ (for ²⁰²Hg) [3][4]

Atom Cloud Size (rms radius) ~300 µm [2]

Temperature (T) 29 ± 4 µK [2]

Loading Time Seconds [6]

Table 2: Magneto-Optical Trap Parameters for ¹⁹⁹Hg
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Parameter Typical Value Reference

Base Pressure < 1 x 10⁻⁹ Torr [7]

Oven Temperature (for beam

source)
~150 - 200 °C [1]

Mercury Reservoir

Temperature (for vapor cell)
-40 °C to Room Temperature [7]

Table 3: Vacuum System and Atom Source Parameters

Experimental Protocols
Protocol for Preparing the Mercury Atom Source

Oven-based Source:

1. Load a small, high-purity sample of isotopically enriched ¹⁹⁹Hg into a stainless steel or

ceramic oven crucible.

2. Assemble the oven within the vacuum chamber, ensuring good thermal isolation from the

chamber walls.

3. After achieving high vacuum, slowly ramp up the temperature of the oven to between 150

°C and 200 °C to generate a sufficient vapor pressure for the atomic beam.

Vapor-cell Source:

1. Introduce a small droplet of ¹⁹⁹Hg into a quartz or glass vacuum cell.

2. Attach the cell to the main vacuum chamber and bake the system to achieve the desired

base pressure.

3. The mercury vapor pressure at room temperature is sufficient for loading a MOT. For some

systems, the mercury reservoir may be cooled to control the vapor pressure.[7]
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Laser Generation:

1. Generate the 253.7 nm light through frequency quadrupling of a ~1015 nm laser.

2. Use saturated absorption spectroscopy on a mercury vapor cell to lock the laser frequency

to the desired cooling transition.

MOT Beam Alignment:

1. Split the main 253.7 nm laser beam into three pairs of beams.

2. Ensure each beam is circularly polarized using quarter-wave plates.

3. Align the three pairs of beams to be mutually orthogonal and to intersect at the center of

the vacuum chamber where the magnetic field zero of the MOT coils is located.

4. Each beam should be retro-reflected to create the counter-propagating pairs.

Protocol for Operating the Magneto-Optical Trap
Initial Setup:

1. Ensure the vacuum system is at the required base pressure.

2. Turn on the laser system and ensure it is locked to the red-detuned side of the ¹S₀ → ³P₁

transition (typically by 1.5 to 2.0 times the natural linewidth).[3]

3. Activate the mercury atom source.

Trapping Atoms:

1. Turn on the current to the anti-Helmholtz coils to generate the quadrupole magnetic field. A

typical gradient is around 10 G/cm.[2][3]

2. Observe the fluorescence from the trapped atom cloud using a CCD camera.

3. Optimize the number of trapped atoms and the cloud size by fine-tuning the laser

detuning, laser intensity, magnetic field gradient, and the alignment of the MOT beams.
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Characterization:

1. Measure the number of trapped atoms by collecting the fluorescence onto a calibrated

photodiode or by absorption imaging.

2. Determine the temperature of the atomic cloud using the time-of-flight (TOF) method. This

involves turning off the trapping fields and observing the expansion of the atom cloud over

time.
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Caption: Experimental workflow for trapping ¹⁹⁹Hg atoms.
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Caption: Simplified energy level diagram for ¹⁹⁹Hg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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